Cas no 1186049-75-1 (1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione is a heterocyclic compound featuring a fused pyrimido-oxazine core with a methylthio substituent at the 7-position and an isopentyl group at the 1-position. This structure confers stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylthio group enhances electrophilic properties, facilitating further functionalization, while the isopentyl chain improves solubility in nonpolar solvents. Its rigid bicyclic framework offers potential for selective interactions in biological systems. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for reproducible synthetic applications.

1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione structure

1186049-75-1 structure

Product Name:1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione

CAS No:1186049-75-1

MF:C₁₂H₁₅N₃O₃S

MW:281.33080124855

MDL:MFCD17011934

CID:1070339

PubChem ID:49758060

Update Time:2025-10-29

1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
- 1-isopentyl-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1-isopentyl-7-(methylthio)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1-(3-methylbutyl)-7-(methylsulfanyl)pyrimido[4,5-d][1,3]oxazine-2,4-dione
- AG-L-20531
- CTK4B0753
- FT-0682612
- I14-14720
- MolPort-016-578-901
- DTXSID90677841
- 1-(3-Methylbutyl)-7-(methylsulfanyl)-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
- AKOS015839446
- 1-(3-methylbutyl)-7-(methylsulfanyl)-1H,2H,4H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1-(3-methylbutyl)-7-methylsulfanylpyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1186049-75-1
- DB-061337
- MDL： MFCD17011934
- Inchi： 1S/C12H15N3O3S/c1-7(2)4-5-15-9-8(10(16)18-12(15)17)6-13-11(14-9)19-3/h6-7H,4-5H2,1-3H3
- InChI Key： VAMMWCTUELXTCN-UHFFFAOYSA-N
- SMILES： S(C)C1N=CC2C(=O)OC(N(C=2N=1)CCC(C)C)=O

Computed Properties

Exact Mass: 281.08341252g/mol
Monoisotopic Mass: 281.08341252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 97.7Å²

1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information

HazardClass：IRRITANT

1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	058161-1g	1-Isopentyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione, 95%	1186049-75-1	95%	1g	$419.00	2023-09-06
Ambeed	A152626-1g	1-Isopentyl-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione	1186049-75-1	95+%	1g	$232.0	2024-04-25